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Compound of Interest

Compound Name: Ethyl 2-bromovalerate

Cat. No.: B125136 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Ethyl 2-bromovalerate, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Immediate Precautions
Ethyl 2-bromovalerate is a combustible liquid that can cause skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2][3][4] Some data indicates it may cause severe

skin burns and eye damage.[5] It is crucial to handle this chemical with appropriate caution in a

well-ventilated area.

Signal Word: Warning[1][2]

Key Hazards:

Combustible liquid[1][2][3]

Causes skin irritation[1][2][3]

Causes serious eye irritation[1][2][3]

May cause respiratory irritation[1][2][3]

Physical and Chemical Properties
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A summary of the key quantitative data for Ethyl 2-bromovalerate is presented below.

Property Value

Physical State Liquid[1][2]

Appearance Colorless[1][2]

Odor Odorless[1][2]

Boiling Point
190 - 192 °C / 374 - 377.6 °F @ 760 mmHg[1]

[2]

Flash Point 77 °C / 170.6 °F[1][2]

Specific Gravity 1.220[1][2]

Vapor Density 7.21[1][2]

Molecular Formula C7H13BrO2[3]

Molecular Weight 209.08 g/mol [6]

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended personal protective equipment

for handling Ethyl 2-bromovalerate.
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Gloves must be

inspected prior to use and disposed of in

accordance with good laboratory practices.[6]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is typically

needed.[1][2] For nuisance exposures or higher-

level protection, use respirators and

components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).[6] Recommended

respirator types include P95 (US) or P1 (EU EN

143) for nuisance exposures, and OV/AG/P99

(US) or ABEK-P2 (EU EN 143) for higher-level

protection.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following experimental protocol is mandatory for the safe handling of Ethyl 2-
bromovalerate.

Preparation:

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Don all required PPE as specified in the table above.
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Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mists.[1]

Keep the container tightly closed when not in use.[1][2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3]

In Case of Exposure:

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1][2] If the person feels unwell, call a poison center or doctor.[2]

Skin Contact: If on skin, wash with plenty of soap and water.[1][2] If skin irritation occurs,

seek medical advice.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact

lenses if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical

advice.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water.[6] Seek immediate medical

assistance.[1]

Disposal Plan
Proper disposal of Ethyl 2-bromovalerate and any contaminated materials is critical to ensure

safety and environmental compliance.

Waste Collection:

Collect waste Ethyl 2-bromovalerate in a suitable, closed, and properly labeled container

for disposal.[6]
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Contaminated materials, including gloves and absorbent materials used for spills, should

also be collected in a sealed container for disposal.

Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1][2]

Alternatively, the material can be burned in a chemical incinerator equipped with an

afterburner and scrubber.[6] Exercise extra care during ignition as the material is

combustible.[6]

Engage a licensed professional waste disposal service to dispose of this material.[6]

Do not let the product enter drains.[6]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling and disposing of Ethyl 2-
bromovalerate.
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Caption: Workflow for handling and disposal of Ethyl 2-bromovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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